3-Quinolinecarboxylic acid, 6-fluoro-1-(4-fluoro-2-methylphenyl)-1,4-dihydro-4-oxo-7-(1-piperazinyl)-

• CAS No.: 164662-40-2
• Molecular Formula: C21H19F2N3O3
• Molecular Weight: 399.4 g/mol
• IUPAC Name: 6-fluoro-1-(4-fluoro-2-methylphenyl)-4-oxo-7-piperazin-1-ylquinoline-3-carboxylic acid
• InChI: InChI=1S/C21H19F2N3O3/c1-12-8-13(22)2-3-17(12)26-11-15(21(28)29)20(27)14-9-16(23)19(10-18(14)26)25-6-4-24-5-7-25/h2-3,8-11,24H,4-7H2,1H3,(H,28,29)
• InChI Key: NFNPWHFEELPBON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)N2C=C(C(=O)C3=CC(=C(C=C32)N4CCNCC4)F)C(=O)O

Description

The compound 3-Quinolinecarboxylic acid, 6-fluoro-1-(4-fluoro-2-methylphenyl)-1,4-dihydro-4-oxo-7-(1-piperazinyl)- (molecular formula: C₂₁H₁₉F₂N₃O₃, molecular weight: 399.397) is a fluoroquinolone derivative characterized by a 3-quinolinecarboxylic acid core with a 4-oxo group. Key structural features include:

• A 4-fluoro-2-methylphenyl substituent at position 1, enhancing lipophilicity and membrane penetration.
• A piperazinyl group at position 7, critical for DNA gyrase/topoisomerase IV inhibition.
• A 6-fluoro substituent, common in fluoroquinolones to boost antibacterial potency .

This compound shares structural homology with clinically used quinolones like ciprofloxacin but distinguishes itself through the 4-fluoro-2-methylphenyl moiety, which may influence pharmacokinetic properties and spectrum of activity .

Biological Activity

3-Quinolinecarboxylic acid derivatives, particularly those substituted with fluorine and piperazine groups, have garnered attention for their biological activities, especially in the fields of oncology and antimicrobial research. This article focuses on the compound 3-Quinolinecarboxylic acid, 6-fluoro-1-(4-fluoro-2-methylphenyl)-1,4-dihydro-4-oxo-7-(1-piperazinyl)- , examining its synthesis, biological activity, and therapeutic potential.

Chemical Structure and Properties

The compound's molecular formula is $C_{21}H_{19}F_2N_3O$, with a molecular weight of approximately 373.39 g/mol. Its structure features a quinoline core with multiple substituents that influence its pharmacological properties.

Property	Value
Molecular Formula	C21H19F2N3O
Molecular Weight	373.39 g/mol
LogP	2.065
PSA	63.57 Ų

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from commercially available quinoline derivatives, followed by selective fluorination and piperazine incorporation. The synthetic pathway is crucial for optimizing yield and purity for biological testing.

Antitumor Activity

Research has indicated that quinoline derivatives exhibit significant antitumor properties. A related compound, NSC 368390 , demonstrated potent antitumor activity against various cancer cell lines, including L1210 leukemia and B16 melanoma. The compound was effective in increasing life span in animal models and showed a high degree of efficacy when administered via different routes (intraperitoneal, intravenous, subcutaneous, or orally) .

Case Study: NSC 368390

• Model : L1210 leukemia in mice
• Efficacy : Increased life span by over 80%
• Administration : Effective at doses of 20-40 mg/kg daily for 9 days
• Tumors Inhibited : MX-1 breast, LX-1 lung, BL/STX-1 stomach, CX-1 colon carcinomas by over 90% .

Antimicrobial Activity

The compound also shows promise as an antimicrobial agent. A series of studies on related quinoline derivatives demonstrated their effectiveness against various bacterial strains. The presence of specific substitutions (e.g., the piperazine moiety) enhances antibacterial activity compared to non-substituted analogs .

Table: Antimicrobial Activity Comparison

Compound	Bacterial Strain Tested	Minimum Inhibitory Concentration (MIC)
3-Quinolinecarboxylic acid derivative	E. coli	4 µg/mL
Ciprofloxacin	E. coli	1 µg/mL
NSC 368390	Staphylococcus aureus	2 µg/mL

The biological activities of these compounds are attributed to their ability to inhibit DNA gyrase and topoisomerase IV enzymes in bacteria, which are essential for DNA replication and transcription. Additionally, the antitumor effects may involve apoptosis induction and cell cycle arrest in cancer cells.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name / ID	Molecular Formula	Key Substituents	Biological Activity Notes	Reference
Target Compound	C₂₁H₁₉F₂N₃O₃	1-(4-fluoro-2-methylphenyl), 7-piperazinyl, 6-fluoro	Broad-spectrum antibacterial activity (predicted); enhanced Gram-positive coverage
1-Ethyl-6-fluoro-7-(1-piperazinyl)quinoline-3-carboxylic acid (Compound 34)	C₁₆H₁₇FN₃O₃	1-ethyl, 7-piperazinyl, 6-fluoro	Superior activity to oxolinic acid against Gram-positive and Gram-negative bacteria
Norfloxacin	C₁₆H₁₈FN₃O₃	1-ethyl, 7-piperazinyl, 6-fluoro	Broad-spectrum antibacterial; used for urinary tract infections
6,8-Difluoro-1-(methylamino)-7-(4-methylpiperazinyl)-4-oxo-3-quinolinecarboxylic acid	C₁₆H₁₈F₂N₄O₃	1-methylamino, 7-(4-methylpiperazinyl), 6,8-difluoro	Moderate activity against resistant Staphylococcus strains
7-(4-(2-(4-Chlorophenyl)quinoline-4-carbonyl)piperazin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-quinoline	C₃₃H₂₅ClFN₅O₄	7-(4-(4-chlorophenyl)piperazinyl), 1-cyclopropyl	Hybrid structure with dual-target (quinolone + chlorophenyl) antibacterial activity

Key Findings :

Piperazinyl modifications: Derivatives with substituted piperazinyl groups (e.g., 4-methylpiperazinyl in ) show variable activity against resistant strains, suggesting that steric and electronic adjustments at position 7 modulate target affinity .

Fluorine Substitution Patterns :

• The 6-fluoro substituent is conserved across all analogs, essential for DNA gyrase inhibition. However, 8-position fluorination (as in ) correlates with reduced Gram-negative activity but improved stability against enzymatic degradation .

Hybrid Structures: Compounds like 8c (), incorporating a chlorophenyl-quinoline hybrid, exhibit dual mechanisms of action but face challenges in solubility and toxicity .

Research Findings and Data Analysis

Table 2: Antibacterial Activity Data

Compound	MIC₉₀ (µg/mL) Against S. aureus	MIC₉₀ (µg/mL) Against E. coli	Notes	Reference
Target Compound	0.25 (predicted)	0.12 (predicted)	Predicted based on structural analogs
Compound 34 ()	0.5	0.25	4× more potent than oxolinic acid
Norfloxacin ()	1.0	0.5	Clinically established
Compound	2.0	8.0	Activity skewed toward Gram-positive